(3-(4-Chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine

• IUPAC Name: [3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
• InChI: InChI=1S/C10H10ClN3O/c1-6-4-7(11)2-3-8(6)10-13-9(5-12)15-14-10/h2-4H,5,12H2,1H3
• InChI Key: FCDAWFKETYRRPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=NOC(=N2)CN
• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol

Description

The compound “(3-(4-Chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine” is an organic compound containing a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom, two nitrogen atoms, and two carbon atoms in a five-membered ring. The compound also contains a 4-chloro-2-methylphenyl group and a methanamine group attached to the 1,2,4-oxadiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, possibly through cyclization of a suitable precursor. The 4-chloro-2-methylphenyl group and the methanamine group would likely be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-oxadiazole ring, with the 4-chloro-2-methylphenyl group and the methanamine group attached at the 3-position and 5-position of the ring, respectively.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the 1,2,4-oxadiazole ring, which is known to participate in various chemical reactions. The chlorine atom in the 4-chloro-2-methylphenyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-oxadiazole ring could contribute to its stability and reactivity. The chlorine atom in the 4-chloro-2-methylphenyl group could influence its polarity and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the nature of the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile compound, it could pose inhalation risks. If it’s a reactive compound, it could pose risks related to chemical reactivity.

Future Directions

The future directions for research on this compound would depend on its applications. If it’s a drug, future research could focus on improving its efficacy and safety. If it’s a reagent in a chemical reaction, future research could focus on finding new reactions that it can participate in.